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Compound of Interest

Compound Name: Helioxanthin derivative 5-4-2

Cat. No.: B1139403 Get Quote

This document provides detailed procedures for the safe and proper disposal of Helioxanthin
derivative 5-4-2, a small-molecule inhibitor of HBV, HSV-1, and HSV-2 viruses.[1] Adherence

to these guidelines is essential to ensure personnel safety and compliance with environmental

regulations. Although classified as a non-hazardous substance, all chemical waste must be

handled with care and disposed of through appropriate channels.[2]

Chemical and Physical Properties
A summary of the key identifiers and properties for Helioxanthin derivative 5-4-2 is provided

below.
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Property Value Reference

CAS Number 203935-39-1 [2]

Molecular Formula C20H13NO5 [2]

Molecular Weight 347.32 g/mol [2]

Purity 99.80% [3]

Solubility
50 mg/mL in DMSO (with

ultrasonic)
[3]

Storage Temperature
Powder: -20°C (3 years), 4°C

(2 years)
[3]

Stock Solution: -80°C (6

months), -20°C (1 month)
[4]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Helioxanthin derivative 5-4-2 and associated waste.
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Figure 1. Disposal Decision Workflow for Helioxanthin Derivative 5-4-2
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Caption: Disposal decision workflow for Helioxanthin derivative 5-4-2.
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Experimental Protocols: Step-by-Step Disposal
Procedures
Even though Helioxanthin derivative 5-4-2 is not classified as a hazardous mixture, it must be

disposed of as chemical waste in accordance with federal, state, and local regulations.[2] Do

not dispose of this compound down the drain or in regular trash.[5][6]

Personal Protective Equipment (PPE)
Before handling the chemical for disposal, ensure you are wearing the appropriate PPE.[2]

Eye Protection: Safety goggles with side shields.[2]

Hand Protection: Chemical-resistant protective gloves (e.g., nitrile).[2]

Body Protection: A lab coat or other impervious clothing.[2]

Disposal of Unused or Expired Solid Compound
Container: Place the solid Helioxanthin derivative 5-4-2 into a designated, sealable, and

clearly labeled hazardous waste container.

Labeling: The label should include the chemical name ("Helioxanthin derivative 5-4-2"), the

quantity, and the date.

Storage: Store the sealed waste container in a cool, well-ventilated area, away from

incompatible materials, until collection.[2]

Collection: Arrange for pickup by your institution's Environmental Health & Safety (EHS)

department or a licensed chemical waste disposal service.

Disposal of Solutions
This protocol applies to solutions of Helioxanthin derivative 5-4-2, for instance, dissolved in

DMSO.

Container: Pour the liquid waste into a dedicated, leak-proof, and sealable container

designated for liquid chemical waste. Do not mix with other solvent waste streams unless
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approved by your EHS office.[6]

Labeling: Label the container clearly with "Waste Helioxanthin derivative 5-4-2 in [Solvent

Name]," the estimated concentration, and total volume.

Storage: Keep the container sealed when not in use and store it in secondary containment to

prevent spills.[6]

Collection: Arrange for pickup through your institution's chemical waste management

program.

Disposal of Contaminated Materials
Items such as gloves, pipette tips, absorbent pads, and vials that have come into direct contact

with Helioxanthin derivative 5-4-2 must be disposed of as chemical waste.[7]

Collection: Place all contaminated disposable items into a dedicated, labeled solid

hazardous waste container or a sealable bag designated for chemical waste.[7]

Segregation: Do not mix this waste with regular trash or biohazardous waste.

Final Disposal: Once the container is full, seal it and request a pickup from your EHS

department.

Disposal of Empty Containers
Empty containers that held Helioxanthin derivative 5-4-2 must be decontaminated before

disposal.[6]

Rinsing: Triple-rinse the empty container with a suitable solvent (e.g., ethanol or acetone).

Rinsate Collection: The first rinse must be collected and disposed of as liquid chemical

waste, as described in section 3.[6] Subsequent rinses may also require collection

depending on local regulations.

Container Disposal: After triple-rinsing and allowing the container to air dry, deface or remove

the original label. The clean container can then typically be disposed of in the appropriate

glass recycling bin.[7]
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For any spills, absorb the material with a non-combustible absorbent like diatomite,

decontaminate the surface with alcohol, and dispose of all contaminated materials as chemical

waste.[2] Always consult your institution's specific waste disposal guidelines and EHS office for

clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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